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Introduction

1,2-Butanedithiol (CAS No. 16128-68-0) is a sulfur-containing organic compound with the
molecular formula C4H10S2.[1][2][3] As an alkanethiol, it possesses two thiol (-SH) functional
groups on adjacent carbons, which impart distinct chemical reactivity and physical properties.
[1] This dithiol is utilized in various industrial applications, including as a flavoring agent and in
the synthesis of more complex molecules.[1][4] A thorough understanding of its molecular
structure is paramount for its effective application and for quality control in its production. This
guide provides an in-depth analysis of the spectroscopic data of 1,2-Butanedithiol, focusing
on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS). We will delve into the theoretical underpinnings of each technique, present
detailed experimental protocols, and interpret the resulting spectra to elucidate the structural
features of the molecule.

Molecular Structure of 1,2-Butanedithiol

A clear understanding of the molecular structure is essential before delving into the
spectroscopic data. The structure of 1,2-Butanedithiol, with its four distinct carbon
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environments and multiple proton environments, gives rise to a unique spectroscopic
fingerprint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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